3-(Methylsulfanyl)-4-nitrobenzoic acid

• IUPAC Name: 3-methylsulfanyl-4-nitrobenzoic acid
• InChI: InChI=1S/C8H7NO4S/c1-14-7-4-5(8(10)11)2-3-6(7)9(12)13/h2-4H,1H3,(H,10,11)
• InChI Key: CPDDHOWMYREZAG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC(=C1)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C8H7NO4S
• Molecular Weight: 213.21 g/mol

Description

The description of a chemical compound typically includes its molecular formula, structure, and other identifiers like CAS number, IUPAC name, etc. It may also include the compound’s appearance, odor, and other physical characteristics.

Synthesis Analysis

Synthesis analysis involves detailing the methods and steps used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions such as temperature and pressure.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes identifying the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, molar mass, etc. Chemical properties may include reactivity, flammability, and types of chemical reactions the compound can undergo.

Scientific Research Applications

Synthesis and Analytical Applications

• Tissue Sulfhydryl Groups : A study highlighted the synthesis of a water-soluble aromatic disulfide useful for determining sulfhydryl groups in biological materials, showcasing its application in understanding disulfide bond dynamics in blood (G. Ellman, 1959).
• Novel Polymeric Complexes : Research on one-dimensional lanthanide coordination complexes used 4-methyl-3-nitrobenzoic acid as a ligand, demonstrating its role in studying magnetic behaviors and materials science applications (Jumei Tian et al., 2013).

Organic Chemistry and Material Science

• Nitration of Aromatic Compounds : A paper discussed the design of an ionic liquid reagent for efficient nitration of aromatic compounds, including aniline derivatives, showcasing the chemical versatility and application in organic synthesis (M. Zolfigol et al., 2012).
• Synthesis of Cardiotonic Drugs : The synthesis of 2-Methoxy-4-(methylsulfanyl)benzoic Acid, an intermediate in preparing cardiotonic drugs Sulmazole and Isomazole, was detailed, illustrating its role in pharmaceutical manufacturing (D. Lomov, 2019).

Advanced Materials and Sensing

• Metal-Organic Frameworks (MOFs) : A study on the assembly of a microporous anionic MOF used this compound for post-synthetic cation exchange, highlighting its application in sensors and selective adsorption of dyes (M. Guo et al., 2017).

Environmental and Chemical Engineering

• Catalytic Systems for Production : Research on the oxidation of 2-nitro-4-methylsulphonyltoluene to produce NMSBA underlines the importance of catalytic systems in chemical production and environmental applications (H. Heng et al., 2018).

Mechanism of Action

The mechanism of action is typically studied for bioactive compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

Safety and hazard analysis involves identifying the risks associated with handling and using the compound. This can include toxicity, flammability, environmental impact, and precautions for safe handling and storage.

Future Directions

Future directions could involve potential applications of the compound, areas of research that need further exploration, and how the compound could be modified to enhance its properties or reduce its hazards.